Cas no 114305-93-0 (Ethanone, 1-(5-nitrobenzo[b]thien-2-yl)-)
114305-93-0 structure
Product Name:Ethanone, 1-(5-nitrobenzo[b]thien-2-yl)-
CAS No:114305-93-0
MF:C10H7NO3S
MW:221.232481241226
MDL:MFCD26399926
CID:1204539
PubChem ID:11053210
Update Time:2025-04-20
Ethanone, 1-(5-nitrobenzo[b]thien-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(5-nitrobenzo[b]thien-2-yl)-
- 2-acetyl 5-nitrobenzothiophene
- DB-313467
- A1-29198
- 1-(5-nitro-1-benzothiophen-2-yl)ethanone
- VUACPGJIZJKSKE-UHFFFAOYSA-N
- 2-acetyl 5-nitro benzothiophene
- SCHEMBL2977014
- 114305-93-0
- 1-(5-Nitrobenzo[b]thiophen-2-yl)ethanone
-
- MDL: MFCD26399926
- Inchi: 1S/C10H7NO3S/c1-6(12)10-5-7-4-8(11(13)14)2-3-9(7)15-10/h2-5H,1H3
- InChI Key: VUACPGJIZJKSKE-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.02564
- Monoisotopic Mass: 221.01466426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 91.1Ų
Experimental Properties
- PSA: 86.23
Ethanone, 1-(5-nitrobenzo[b]thien-2-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 218188-5g |
2-Acetyl 5-nitro benzothiophene, 95% |
114305-93-0 | 95% | 5g |
$1980.00 | 2023-09-05 |
Ethanone, 1-(5-nitrobenzo[b]thien-2-yl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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